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Compound of Interest

Compound Name: Bis(2-chlorophenyl) sulfide

CAS No.: 5097-95-0

Cat. No.: B12731701

Get Quote

This guide outlines the proper disposal procedures for Bis(2-chlorophenyl) sulfide, a

chlorinated aromatic sulfide commonly used in organic synthesis and polymer research.

CRITICAL SAFETY WARNING: IDENTITY
VERIFICATION
STOP AND VERIFY: Ensure you are handling Bis(2-chlorophenyl) sulfide (Aromatic solid)

and NOTBis(2-chloroethyl) sulfide (Mustard Gas/Blister Agent).

Target Chemical: Bis(2-chlorophenyl) sulfide (CAS: 5097-95-0 or 2825-61-8 for

generic/isomers). Solid/Crystal. Irritant.

High Hazard Look-alike: Bis(2-chloroethyl) sulfide (CAS: 505-60-2).[1] Oily Liquid. Chemical

Warfare Agent.

Action: If you suspect the presence of Bis(2-chloroethyl) sulfide, evacuate immediately and

contact EHS/Emergency Services. This guide only applies to the aromatic sulfide.
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Chemical Profile & Waste Characterization
Proper disposal begins with accurate characterization to determine the correct regulatory waste

code and segregation stream.

Parameter Specification

Chemical Name
Bis(2-chlorophenyl) sulfide (2,2'-

Dichlorodiphenyl sulfide)

CAS Number
5097-95-0 (Ortho isomer); 5181-10-2 (Para

isomer often handled similarly)

Physical State White to pale yellow crystalline solid

Primary Hazards
Skin/Eye Irritant (H315, H319), Aquatic Toxicity

(H411), Respiratory Irritant (H335)

Reactivity

Incompatible with strong oxidizers (e.g.,

Peroxides, Nitrates).[1][2][3] Releases HCl and

SOx upon combustion.

RCRA Status

Non-Listed Hazardous Waste. typically

classified as D001 (if ignitable) or regulated

under state-specific toxic waste codes due to

halogen content.

Waste Stream
Halogenated Organic Solids (Do not mix with

non-halogenated solvents).

Disposal Workflow & Decision Logic
The following decision tree outlines the segregation and disposal pathway.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Bis(2-chloroethyl)sulfide
https://cymitquimica.com/products/3B-B6203/bis4-chlorophenyl-sulfide/
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/22dibenzamido-diphenyl-disulfide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12731701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(Bis(2-chlorophenyl) sulfide)

Is the waste pure solid
or in solution?

Pure Solid / Spill Debris

Solid

Dissolved in Solvent

Solution

Container Selection:
HDPE or Glass (Avoid Metal)

Segregate into
'Halogenated Organic' Stream

Label: 'Hazardous Waste - Halogenated'
(List constituents)

Final Disposal:
High-Temp Incineration

(w/ HCl & SO2 Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging Bis(2-chlorophenyl) sulfide waste.

Step-by-Step Disposal Procedures

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12731701/docs?utm_src=pdf-body-img#bis-2-chlorophenyl-sulfide-proper-disposal-procedures
https://www.benchchem.com/product/b12731701/docs?utm_src=pdf-body#bis-2-chlorophenyl-sulfide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12731701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Small-Scale Laboratory Disposal (Solids & Solutions)
Objective: safely package waste for transfer to EHS/Waste Management.

Segregation (Crucial):

Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides). This can form

sulfoxides/sulfones exothermically or cause violent reactions.

Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless the entire

mixture is labeled as "Halogenated Waste." Halogens require higher incineration

temperatures (1100°C+) and specific flue gas scrubbing.

Container Selection:

Use HDPE (High-Density Polyethylene) or Glass containers.

Avoid metal containers as potential hydrolysis (generating trace HCl) can corrode metal

over time.

Labeling:

Attach a hazardous waste tag immediately upon the first addition of waste.

Constituents: Write "Bis(2-chlorophenyl) sulfide" clearly. Do not use abbreviations.

Hazard Checkboxes: Mark "Irritant" and "Toxic to Environment."

B. Spill Cleanup Protocol (Solid/Powder)
Objective: Containment and removal without generating airborne dust.[4]

PPE Required: Nitrile gloves, safety goggles, lab coat. If powder is fine/dusty, use a N95

respirator or work inside a fume hood.

Containment:

Do not dry sweep if dust generation is likely.
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Cover the spill with a damp paper towel or an oil-based sweeping compound to suppress

dust.

Removal:

Scoop the material into a wide-mouth jar (HDPE/Glass).

Wipe the surface with a solvent suitable for the chemical (e.g., Dichloromethane or

Acetone) to remove residue.

Place all wipes and PPE into the Solid Hazardous Waste container.

Decontamination: Wash the area with soap and water. Collect the rinsate as Aqueous

Hazardous Waste if significant quantities were spilled.

C. Final Destruction (Facility Level)
Objective: Complete mineralization of the chlorinated sulfide.

Method: High-Temperature Incineration.

Mechanism:

The organic skeleton is oxidized to CO₂ and H₂O.

Sulfur converts to Sulfur Dioxide (SO₂).

Chlorine converts to Hydrogen Chloride (HCl).[5]

Requirement: The incinerator must be equipped with a wet scrubber (alkaline) to neutralize

the acidic HCl and SO₂ byproducts before stack release.

Prohibition: Never dispose of down the drain. It is toxic to aquatic life and will settle in p-

traps/sewer lines, potentially crystallizing or reacting over time.

References
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CID 79043, Bis(2-chlorophenyl) sulfide.
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U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Hazardous Waste

Disposal Procedures.

Thermo Fisher Scientific. Safety Data Sheet (SDS)

(Note: Search for CAS 5181-10-2 for analogous handling data)

Occupational Safety and Health Administration (OSHA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12731701?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12731701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

